ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-3-[[2-(4-methylphenoxy)acetyl]amino]propanoate
• InChI: InChI=1S/C21H25NO5/c1-4-26-21(24)13-19(16-7-11-17(25-3)12-8-16)22-20(23)14-27-18-9-5-15(2)6-10-18/h5-12,19H,4,13-14H2,1-3H3,(H,22,23)
• InChI Key: CUAGGVIWXCTDKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)C
• Molecular Formula: C21H25NO5
• Molecular Weight: 371.4 g/mol

Description

Ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate, also known as EMA-401, is a novel chemical compound that has been recently developed for its potential use in the treatment of chronic pain. This compound belongs to the family of fatty acid amide hydrolase (FAAH) inhibitors, which are known to play a crucial role in the regulation of pain perception in the body.

Mechanism of Action

Ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate works by inhibiting the activity of FAAH, an enzyme that breaks down anandamide, a natural pain reliever produced by the body. By inhibiting FAAH, ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate increases the levels of anandamide in the body, which in turn reduces pain sensitivity.
Biochemical and Physiological Effects:
ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to reduce inflammation and oxidative stress, which are known to play a role in the development of chronic pain. It has also been shown to have a positive effect on mood and anxiety, which are often associated with chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate is its specificity for FAAH, which makes it a promising candidate for the treatment of chronic pain. However, one of the limitations of ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate is its poor solubility in water, which can make it difficult to administer in a clinical setting.

Future Directions

There are several future directions for the research on ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate. One area of interest is the potential use of ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate in the treatment of other types of chronic pain, such as neuropathic pain and fibromyalgia. Another area of interest is the development of more potent and selective FAAH inhibitors that can be used in combination with ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate to enhance its therapeutic effect. Finally, there is a need for further research on the safety and efficacy of ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate in larger clinical trials.

Scientific Research Applications

Ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate has been extensively studied for its potential use in the treatment of chronic pain. In preclinical studies, it has been shown to be effective in reducing pain sensitivity in animal models of chronic pain. In a phase 2 clinical trial, ethyl 3-(4-methoxyphenyl)-3-{[(4-methylphenoxy)acetyl]amino}propanoate was found to be effective in reducing pain in patients with post-herpetic neuralgia, a type of chronic pain that occurs after an episode of shingles.